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Compound of Interest

Compound Name: rac Mepindolol-d7

Cat. No.: B12428673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the analysis of rac
Mepindolol-d7, a deuterium-labeled version of Mepindolol. The methodologies outlined are

based on standard pharmaceutical industry practices for the characterization and quality

control of isotopically labeled compounds.

Compound Information
Parameter Specification

Analyte Name rac Mepindolol-d7

CAS Number 1794970-97-0

Unlabeled CAS Number 23694-81-7

Molecular Formula C₁₅D₇H₁₅N₂O₂

Molecular Weight 269.39 g/mol

Accurate Mass 269.212

Appearance Off-White Solid

Storage Store at 2-8°C, protect from light

Mechanism of Action
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Mepindolol is a non-selective beta-adrenergic antagonist, also known as a beta-blocker.[1] It

works by inhibiting the action of catecholamines, such as epinephrine and norepinephrine, at

both beta-1 and beta-2 adrenergic receptors.[1][2] The blockade of beta-1 receptors, primarily

located in the heart, leads to a decrease in heart rate and cardiac contractility.[2] The

antagonism of beta-2 receptors can affect smooth muscle in the bronchi and blood vessels.[1]

Mepindolol also possesses intrinsic sympathomimetic activity (ISA), meaning it can exert a mild

agonist effect on beta-adrenergic receptors while predominantly acting as an antagonist. This

property may help minimize certain side effects like bradycardia.

Quantitative Analysis Summary
The following table summarizes the typical analytical tests performed on a batch of rac
Mepindolol-d7, with representative acceptance criteria.

Analysis Method Acceptance Criteria

Chemical Purity HPLC-UV ≥ 98.0%

Isotopic Enrichment Mass Spectrometry ≥ 98.0 atom % D

Structural Confirmation ¹H NMR, ²H NMR, MS Conforms to structure

Residual Solvents GC-HS Meets USP <467> limits

Heavy Metals ICP-MS Meets USP <232> limits

Loss on Drying Gravimetric ≤ 1.0%

Assay Titration or HPLC 98.0% - 102.0%

Experimental Protocols
Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
This method is used to determine the chemical purity of rac Mepindolol-d7 by separating it

from any potential impurities.

Instrumentation: HPLC system with a UV detector.
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Column: C18, 4.6 x 250 mm, 5 µm.

Mobile Phase: A gradient of acetonitrile and a phosphate buffer.

Flow Rate: 1.0 mL/min.

Detector Wavelength: 225 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a standard solution of rac Mepindolol-d7 of known concentration.

Prepare a sample solution of the batch to be tested.

Inject the standard and sample solutions into the HPLC system.

Record the chromatograms and integrate the peak areas.

Calculate the percentage purity of the sample by comparing the peak area of the main

component to the total area of all peaks.

Isotopic Enrichment by Mass Spectrometry
This protocol determines the percentage of deuterium incorporation in the rac Mepindolol-d7
molecule.

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., ESI).

Procedure:

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

Infuse the sample solution directly into the mass spectrometer or inject it via an LC

system.

Acquire the mass spectrum in the region of the molecular ion.
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Determine the relative intensities of the peaks corresponding to the deuterated (d7) and

non-deuterated (d0) forms of Mepindolol, as well as any other isotopic species.

Calculate the isotopic enrichment using the relative peak intensities.

Structural Confirmation by NMR and Mass Spectrometry
This set of experiments confirms the chemical structure of rac Mepindolol-d7.

¹H NMR (Proton NMR):

Instrumentation: NMR spectrometer (e.g., 400 MHz).

Solvent: Deuterated solvent (e.g., DMSO-d6).

Procedure: Dissolve the sample in the deuterated solvent and acquire the proton NMR

spectrum. The spectrum should be consistent with the structure of Mepindolol, with

reduced signal intensity at the positions of deuteration.

²H NMR (Deuterium NMR):

Instrumentation: NMR spectrometer with a deuterium probe.

Procedure: Acquire the deuterium NMR spectrum to confirm the presence and location of

the deuterium labels.

Mass Spectrometry (MS):

Procedure: As described in the isotopic enrichment protocol, the mass spectrum will show

a molecular ion peak consistent with the mass of rac Mepindolol-d7, further confirming its

identity.

Residual Solvents by Headspace Gas Chromatography
(GC-HS)
This method quantifies any residual solvents that may be present from the synthesis process,

according to USP <467> guidelines.
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Instrumentation: Gas chromatograph with a headspace autosampler and a flame ionization

detector (FID).

Column: A suitable capillary column for solvent analysis.

Procedure:

Weigh the sample into a headspace vial.

Add a suitable diluent (e.g., DMSO or water).

Seal the vial and place it in the headspace autosampler.

The vial is heated to a specific temperature to allow the solvents to partition into the

headspace.

A sample of the headspace gas is injected into the GC.

Quantify the solvents by comparing the peak areas to those of a standard solution

containing known amounts of the relevant solvents.

Heavy Metals by Inductively Coupled Plasma-Mass
Spectrometry (ICP-MS)
This protocol is for the determination of trace amounts of heavy metal impurities as per USP

<232> and <233>.

Instrumentation: ICP-MS system.

Procedure:

Accurately weigh the sample and digest it using a mixture of concentrated acids (e.g.,

nitric acid and hydrochloric acid) in a closed-vessel microwave digestion system.

Dilute the digested sample to a known volume with deionized water.

Introduce the sample solution into the ICP-MS.
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Quantify the concentration of specified heavy metals by comparing the signal intensities to

those of certified reference standards.

Loss on Drying (LOD)
This test determines the percentage of volatile matter (primarily water) in the sample.

Instrumentation: Drying oven, analytical balance, desiccator.

Procedure:

Accurately weigh a sample of the substance.

Dry the sample in an oven at a specified temperature (e.g., 105°C) for a defined period or

until a constant weight is achieved.

Cool the sample in a desiccator and reweigh it.

The percentage of weight loss is calculated as the loss on drying.
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Sample Reception

Analytical Testing

Data Review and Reporting

rac Mepindolol-d7 Batch

Chemical Purity (HPLC) Isotopic Enrichment (MS) Structural Confirmation (NMR, MS) Residual Solvents (GC-HS) Heavy Metals (ICP-MS) Loss on Drying

Data Analysis and Review

Certificate of Analysis Generation
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Caption: Workflow for the analysis of rac Mepindolol-d7.
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Caption: Mepindolol's beta-adrenergic antagonism pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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